Cas no 89539-12-8 (1,1'-Biphenyl, 4-(2,2-diethoxy-1-methylethyl)-2'-fluoro-)

1,1'-Biphenyl, 4-(2,2-diethoxy-1-methylethyl)-2'-fluoro- structure
89539-12-8 structure
Product Name:1,1'-Biphenyl, 4-(2,2-diethoxy-1-methylethyl)-2'-fluoro-
CAS No:89539-12-8
MF:C19H23FO2
MW:302.383129358292
CID:597364
PubChem ID:71324821
Update Time:2025-04-19

1,1'-Biphenyl, 4-(2,2-diethoxy-1-methylethyl)-2'-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4-(2,2-diethoxy-1-methylethyl)-2'-fluoro-
    • 1-(1,1-diethoxypropan-2-yl)-4-(2-fluorophenyl)benzene
    • 89539-12-8
    • 4'-(1,1-Diethoxypropan-2-yl)-2-fluoro-1,1'-biphenyl
    • DTXSID10754244
    • Inchi: 1S/C19H23FO2/c1-4-21-19(22-5-2)14(3)15-10-12-16(13-11-15)17-8-6-7-9-18(17)20/h6-14,19H,4-5H2,1-3H3
    • InChI Key: ZXIMPRPBMVZQNR-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1C=CC(=CC=1)C(C)C(OCC)OCC

Computed Properties

  • Exact Mass: 302.16820813g/mol
  • Monoisotopic Mass: 302.16820813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 18.5Ų
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